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Compound of Interest

Compound Name: N-nitroso-desmethyl-sumatriptan

CAS No.: 3036581-86-6

Cat. No.: B15811018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-silico toxicity assessment for

N-nitroso-desmethyl-sumatriptan, a nitrosamine drug substance-related impurity (NDSRI).

Given the classification of N-nitrosamines as a "cohort of concern" due to their potential high

carcinogenic potency, a robust in-silico evaluation is a critical component of the risk

assessment for this impurity.[1] This document outlines the established acceptable intake limit,

details the standard computational methodologies for toxicity prediction, and visualizes the key

molecular pathways and assessment workflows.

Quantitative Toxicity Data
The primary quantitative toxicological threshold for N-nitroso-desmethyl-sumatriptan is the

Acceptable Intake (AI) limit established by major regulatory bodies. This limit is derived from

the Carcinogenic Potency Categorization Approach (CPCA), which classifies nitrosamines into

different potency categories to guide risk assessment.[2]
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Compound Parameter Value Basis
Regulatory
Confirmation

N-nitroso-

desmethyl-

sumatriptan

Acceptable

Intake (AI)
18 ng/day

Carcinogenic

Potency

Categorization

Approach

(CPCA) -

Potency

Category 1

European

Medicines

Agency (EMA),

Health Sciences

Authority (HSA),

Health Canada

Note: An AI of 18 ng/day corresponds to the class-specific Threshold of Toxicological Concern

(TTC) for N-nitrosamine impurities and is applied to compounds predicted to have high

carcinogenic potency.[2]

Experimental Protocols: In-Silico Toxicity
Assessment
The in-silico assessment of mutagenic impurities, including N-nitrosamines, is guided by the

International Council for Harmonisation (ICH) M7 guideline.[1] This guideline recommends a

dual-methodology approach, employing two complementary (Quantitative) Structure-Activity

Relationship ((Q)SAR) models to predict the mutagenic potential.

1. Expert Rule-Based Methodology (e.g., Derek Nexus)

This approach utilizes a knowledge base of expert-derived structural alerts and toxicological

rules to identify substructures (toxicophores) associated with a specific toxicity endpoint.

Principle: The chemical structure of N-nitroso-desmethyl-sumatriptan is analyzed against

a database of alerts for mutagenicity, carcinogenicity, and other toxicities. These alerts are

based on established mechanistic knowledge and extensive experimental data.

Process:

The structure of N-nitroso-desmethyl-sumatriptan is entered into the software.

The system compares the structure against its knowledge base of toxicophores.
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If a toxicophore is identified (e.g., the N-nitrosamine group), the software issues an alert.

The output provides a qualitative prediction (e.g., plausible, probable) of the toxicological

endpoint and includes supporting evidence, such as the mechanistic rationale and

references to relevant studies.

Endpoints Predicted: Mutagenicity, carcinogenicity, genotoxicity, skin sensitization,

teratogenicity, and organ toxicity.

2. Statistical-Based Methodology (e.g., Sarah Nexus)

This methodology employs machine learning algorithms trained on large datasets of

experimental toxicity data to make predictions.

Principle: A statistical model, often a Self-Organising Hypothesis Network (SOHN), identifies

structural fragments within the query molecule that are statistically associated with

mutagenicity based on the training data.

Process:

The structure of N-nitroso-desmethyl-sumatriptan is fragmented into its constituent

chemical features.

The software compares these fragments to those in its training set, which contains data

from numerous bacterial reverse mutation assays (Ames tests).

A prediction of mutagenicity (positive, negative, or equivocal) is generated based on the

statistical correlation between the structural fragments and the experimental outcomes in

the training set.

The output includes a confidence level for the prediction and identifies the structural

features driving the result.

Primary Endpoint: Bacterial mutagenicity (Ames test).

Combined Assessment:
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The results from both the expert rule-based and statistical-based models are integrated to

arrive at an overall conclusion regarding the mutagenic potential of the impurity. A positive

prediction from either or both systems would classify the impurity as a potential mutagen,

warranting stricter control.

Mandatory Visualizations
Diagram 1: In-Silico Toxicity Assessment Workflow for Nitrosamine Impurities
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Caption: Workflow for in-silico assessment of nitrosamine impurities under ICH M7 guidelines.

Diagram 2: Metabolic Activation and Genotoxicity Pathway of N-Nitrosamines
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Caption: The metabolic activation of N-nitrosamines leading to DNA damage and potential

carcinogenicity.[3][4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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